3-(difluoromethoxy)-N-(4,5-dihydrothiazol-2-yl)benzamide
Overview
Description
3-(difluoromethoxy)-N-(4,5-dihydrothiazol-2-yl)benzamide is a member of benzoic acids.
Scientific Research Applications
Inhibition of Stearoyl-CoA Desaturase-1
3-(Difluoromethoxy)-N-(4,5-dihydrothiazol-2-yl)benzamide and its derivatives have been explored as inhibitors of Stearoyl-CoA desaturase-1 (SCD-1). For example, one study identified a related compound, 4-ethylamino-3-(2-hydroxyethoxy)-N-[5-(3-trifluoromethylbenzyl)thiazol-2-yl]benzamide, showing potent inhibitory activity against murine and human SCD-1. This compound also demonstrated a dose-dependent decrease in plasma desaturation index in mice, indicating its potential therapeutic applications (Uto et al., 2009).
Supramolecular Gelators
N-(thiazol-2-yl)benzamide derivatives, which are structurally related to 3-(difluoromethoxy)-N-(4,5-dihydrothiazol-2-yl)benzamide, have been synthesized and investigated for their gelation behavior. These compounds, including 3-methyl-N-(thiazol-2-yl)benzamide, have shown gelation capabilities towards specific solvent mixtures, revealing their potential in material science and nanotechnology applications (Yadav & Ballabh, 2020).
Redox-Neutral C-H Alkenylation
In another study, redox-neutral C-H alkenylation of benzamides with gem-difluorohomoallylic silyl ethers was performed using a rhodium(III)-catalyzed process. The reaction, involving oxygen in difluorohomoallylic silyl ethers, allowed the synthesis of elaborate difluorinated compounds, highlighting the role of fluorine in advancing synthetic chemistry (Cui et al., 2023).
Applications in Heterocyclic Synthesis
The presence of fluorine atoms in compounds structurally similar to 3-(difluoromethoxy)-N-(4,5-dihydrothiazol-2-yl)benzamide enhances their electrophilic reactivity, enabling their use as precursors in heterocyclic synthesis. One study explored the nucleophilic vinylic substitution reactions of N-benzoyl β,β-difluoroenamides to yield 2-fluoro-1,4-benzoxazines and 2-fluoro-1,4-benzoxazepin-5-ones, showcasing their utility in organic synthesis (Meiresonne et al., 2015).
properties
Product Name |
3-(difluoromethoxy)-N-(4,5-dihydrothiazol-2-yl)benzamide |
|---|---|
Molecular Formula |
C11H10F2N2O2S |
Molecular Weight |
272.27 g/mol |
IUPAC Name |
3-(difluoromethoxy)-N-(4,5-dihydro-1,3-thiazol-2-yl)benzamide |
InChI |
InChI=1S/C11H10F2N2O2S/c12-10(13)17-8-3-1-2-7(6-8)9(16)15-11-14-4-5-18-11/h1-3,6,10H,4-5H2,(H,14,15,16) |
InChI Key |
SXIIWLMZXIGPJU-UHFFFAOYSA-N |
Canonical SMILES |
C1CSC(=N1)NC(=O)C2=CC(=CC=C2)OC(F)F |
solubility |
23.9 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Bromo-3-nitrobenzoic acid [2-[anilino(oxo)methyl]phenyl] ester](/img/structure/B1227392.png)
![N-[6-[[cyclohexyl(oxo)methyl]amino]-3-pyridinyl]-2-pyridinecarboxamide](/img/structure/B1227393.png)
![(2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-cyano-N-[2-(1H-indol-3-yl)ethyl]prop-2-enamide](/img/structure/B1227397.png)
![N,N-dimethyl-3-[(2-phenyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio]-1-propanamine](/img/structure/B1227399.png)
![2-Hydroxybenzoic acid [2-[[(1-methyl-2-pyrrolyl)-oxomethyl]amino]-2-oxoethyl] ester](/img/structure/B1227401.png)
![4-(4-Methylphenyl)-2-[[3-(4-morpholinyl)-1-oxopropyl]amino]-3-thiophenecarboxylic acid ethyl ester](/img/structure/B1227408.png)
![N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3-pyridinecarboxamide](/img/structure/B1227409.png)
![4-Amino-2-[[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]thio]-5-pyrimidinecarboxylic acid ethyl ester](/img/structure/B1227410.png)
![2-[[4-(1,3-dioxo-2-isoindolyl)-1-oxobutyl]amino]-N-(2-furanylmethyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B1227412.png)
![4-(2-Fluorophenyl)-1-[[1-[(4-methoxyphenyl)methyl]-5-tetrazolyl]methyl]-4-piperidinol](/img/structure/B1227414.png)
![1-Methyl-4-[[2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl]thio]-2-quinolinone](/img/structure/B1227416.png)